Cas no 99409-20-8 (3-Aminopropanehydrazide dihydrochloride)

• Product Name: 3-Aminopropanehydrazide dihydrochloride
• CAS No: 99409-20-8
• MF: C₃H₁₁Cl₂N₃O
• MW: 176.044938325882
• MDL: MFCD00859034
• CID: 5666721
• PubChem ID: 13429820
• Update Time: 2025-06-09

3-Aminopropanehydrazide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-aminopropanehydrazide dihydrochloride
• 99409-20-8
• EN300-27713208
• 3-Aminopropanehydrazide dihydrochloride

• MDL： MFCD00859034
• Inchi： 1S/C3H9N3O.2ClH/c4-2-1-3(7)6-5;;/h1-2,4-5H2,(H,6,7);2*1H
• InChI Key： RGZFCKLTOWWORI-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(CCN)NN

Computed Properties

• Exact Mass: 175.0279174g/mol
• Monoisotopic Mass: 175.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 63.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-Aminopropanehydrazide dihydrochloride

Comprehensive Overview of 3-Aminopropanehydrazide Dihydrochloride (CAS No. 99409-20-8)

3-Aminopropanehydrazide dihydrochloride (CAS No. 99409-20-8) is a specialized organic compound widely utilized in biochemical and pharmaceutical research. Its unique structure, featuring an aminopropanehydrazide backbone with dihydrochloride salt formation, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in peptide synthesis, enzyme inhibition studies, and as a precursor for heterocyclic compound development. The compound's stability and solubility in aqueous solutions enhance its practicality in laboratory settings.

In recent years, the demand for 3-Aminopropanehydrazide dihydrochloride has surged due to its relevance in drug discovery and bioconjugation techniques. With the rise of targeted therapy and precision medicine, this compound has garnered attention for its potential role in designing small-molecule inhibitors. Its hydrazide functional group allows for selective reactions with carbonyl compounds, making it a versatile tool for biomarker labeling and proteomics research. These applications align with current trends in personalized healthcare and diagnostic innovation.

The synthesis of 3-Aminopropanehydrazide dihydrochloride involves a multi-step process, often starting from 3-aminopropionic acid derivatives. Optimized protocols emphasize high yield and purity, critical for GMP-compliant production. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity. As sustainability gains prominence in chemical manufacturing, greener synthesis routes for this compound are being explored, incorporating catalytic methods and reduced solvent waste strategies.

From a commercial perspective, CAS No. 99409-20-8 is supplied by leading fine chemical vendors with stringent quality certifications. Storage recommendations typically include protection from moisture and prolonged exposure to light to maintain stability. Safety data sheets highlight standard laboratory handling precautions, emphasizing the compound's compatibility with biocompatible materials under controlled conditions. Its non-hazardous profile under normal use makes it accessible for academic and industrial research alike.

Emerging studies suggest potential novel applications of 3-Aminopropanehydrazide dihydrochloride in material science, particularly in designing smart polymers with responsive properties. The compound's ability to form stable complexes with metal ions opens possibilities in catalysis and sensor development. These interdisciplinary applications reflect the growing convergence of chemical biology and nanotechnology, addressing contemporary challenges in environmental monitoring and renewable energy technologies.

For researchers seeking reliable information about 99409-20-8, peer-reviewed publications remain the gold standard. Recent patents demonstrate innovative uses of this compound in biodegradable materials and controlled-release formulations. As artificial intelligence accelerates molecular design, computational studies on 3-Aminopropanehydrazide derivatives are increasing, predicting novel bioactive conformations. This aligns with the pharmaceutical industry's focus on structure-activity relationship optimization and fragment-based drug design paradigms.